Cas no 82024-14-4 (4-(butanoylamino)-N-butyl-pentanamide)
82024-14-4 structure
Product Name:4-(butanoylamino)-N-butyl-pentanamide
CAS No:82024-14-4
MF:C13H26N2O2
MW:242.357743740082
CID:987335
PubChem ID:3067810
Update Time:2025-04-20
4-(butanoylamino)-N-butyl-pentanamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(butanoylamino)-N-butyl-pentanamide
- 4-(butanoylamino)-N-butylpentanamide
- N-Butyl-4-((1-oxobutyl)amino)pentanamide
- CM 40397
- DTXSID701002397
- Pentanamide, N-butyl-4-((1-oxobutyl)amino)-
- N-Butyl-4-[(1-hydroxybutylidene)amino]pentanimidic acid
- 82024-14-4
-
- Inchi: 1S/C13H26N2O2/c1-4-6-10-14-12(16)9-8-11(3)15-13(17)7-5-2/h11H,4-10H2,1-3H3,(H,14,16)(H,15,17)
- InChI Key: ZTQOIIBCRDNYKC-UHFFFAOYSA-N
- SMILES: O=C(CCC(C)NC(CCC)=O)NCCCC
Computed Properties
- Exact Mass: 242.199428076g/mol
- Monoisotopic Mass: 242.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 58.2Ų
4-(butanoylamino)-N-butyl-pentanamide Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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